Cas no 1226903-49-6 (N-cyclopropyl-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide)

• Product Name: N-cyclopropyl-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide
• CAS No: 1226903-49-6
• MF: C₁₆H₂₄BNO₅S
• MW: 353.241463661194
• CID: 2117102
• Update Time: 2023-11-19

N-cyclopropyl-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzenesulfonamide
• CID 89619561
• Benzenesulfonamide, N-cyclopropyl-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• N-cyclopropyl-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide

• Inchi： 1S/C16H24BNO5S/c1-15(2)16(3,4)23-17(22-15)11-6-9-13(21-5)14(10-11)24(19,20)18-12-7-8-12/h6,9-10,12,18H,7-8H2,1-5H3
• InChI Key： SLYIJVKWQPDTCL-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=C(B2OC(C)(C)C(C)(C)O2)C=1)OC)(NC1CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 554
• Topological Polar Surface Area: 82.2

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 501.2±60.0 °C(Predicted)
• pka: 11.74±0.20(Predicted)